(1-Ethoxycyclohexyl)methanamine
Description
(1-Ethoxycyclohexyl)methanamine is a cyclohexane-based primary amine with an ethoxy (-OCH₂CH₃) substituent at the 1-position of the cyclohexyl ring and a methanamine (-CH₂NH₂) group. Its molecular formula is inferred as C₉H₁₉NO, with a molecular weight of ~157.26 g/mol, based on structural analogs (e.g., 1-(1-Allylcyclohexyl)methanamine: C₁₀H₁₉N, 153.27 g/mol ).
Properties
Molecular Formula |
C9H19NO |
|---|---|
Molecular Weight |
157.25 g/mol |
IUPAC Name |
(1-ethoxycyclohexyl)methanamine |
InChI |
InChI=1S/C9H19NO/c1-2-11-9(8-10)6-4-3-5-7-9/h2-8,10H2,1H3 |
InChI Key |
PMFKGJRWDWMQCH-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1(CCCCC1)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analysis
Substituent Effects :
- Ethoxy vs. Allyl/Phenyl : The ethoxy group in (1-Ethoxycyclohexyl)methanamine is more polar than allyl or phenyl substituents, likely enhancing water solubility compared to 1-(1-Allylcyclohexyl)methanamine (logP ~2.5) or (1-Phenylcyclohexyl)methanamine (logP ~3.0) . However, it is less polar than hydroxyl-containing analogs.
- Steric Bulk : The ethoxy group provides moderate steric hindrance, intermediate between smaller substituents (e.g., methyl) and bulkier groups like cyclohexylmethoxy .
- Pharmacological Potential: Cyclohexylamine derivatives are explored for CNS activity, such as NMDA receptor modulation (e.g., methoxmetamine ). The ethoxy group’s electron-donating nature may influence binding affinity compared to electron-withdrawing groups (e.g., nitro in N-(1H-benzimidazol-2-yl)-1-(4-nitrophenyl)methanamine) .
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